Hexadecatetraenoic Acid

• CAS: 25377-57-5
• Molecular Formula: C16H24O2
• Molecular Weight: 248.36 g/mol
• InChI: InChI=1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h8-15H,2-7H2,1H3,(H,17,18)
• InChIKey: BJNARTXTPVWSGJ-UHFFFAOYSA-N

Hexadecatetraenoic Acid (CAS 25377-57-5): Identity and Sourcing for Specialized Polyunsaturated Fatty Acid Procurement

Hexadecatetraenoic acid (C16:4), primarily identified as the n-3 isomer (all-cis-4,7,10,13-hexadecatetraenoic acid or the n-1 isomer 6,9,12,15-hexadecatetraenoic acid), is an unusual, long-chain polyunsaturated fatty acid (PUFA). Unlike the more common C18 and C20 PUFAs, it is a characteristic constituent of specific marine organisms, notably diatoms and sardine oil [1]. Its structural uniqueness underpins its specialized applications, including its use as a biomarker, a metabolic precursor, and a compound of emerging physiological interest [2].

• [1] Pohnert, G., Adolph, S., & Wichard, T. (2004). Short synthesis of labeled and unlabeled 6Z,9Z,12Z,15-hexadecatetraenoic acid as metabolic probes for biosynthetic studies on diatoms. Chemistry and Physics of Lipids, 131(2), 159-166. View Source
• [2] Dunstan, G. A., Volkman, J. K., Barrett, S. M., Leroi, J. M., & Jeffrey, S. W. (1994). Essential polyunsaturated fatty acids from 14 species of diatom (Bacillariophyceae). Phytochemistry, 35(1), 155-161. View Source

Why Hexadecatetraenoic Acid Procurement Demands Specificity: Distinct Biological Fate vs. Common n-3 Analogs

The scientific selection of Hexadecatetraenoic acid (C16:4) over generic n-3 PUFAs is critical due to its distinct metabolic and signaling fate. While compounds like eicosapentaenoic acid (EPA, 20:5n-3) and docosahexaenoic acid (DHA, 22:6n-3) are well-known for their anti-inflammatory roles, C16:4n-3 demonstrates a unique and potent activation of the GPR120 receptor on splenic macrophages, a pathway that can induce chemoresistance [1]. Furthermore, it serves as a specific substrate for producing short-chain aldehydes in diatom chemical defense, a role not readily fulfilled by other in-class fatty acids [2]. Its formation as a primary peroxisomal beta-oxidation product of EPA also distinguishes its catabolic origin from longer-chain PUFAs [3].

• [1] Daenen, L. G. M., Houthuijzen, J. M., Oosterom, I., et al. (2015). Increased Plasma Levels of Chemoresistance-Inducing Fatty Acid 16:4(n-3) After Consumption of Fish and Fish Oil. JAMA Oncology, 1(3), 350-358. View Source
• [2] Pohnert, G., Adolph, S., & Wichard, T. (2004). Short synthesis of labeled and unlabeled 6Z,9Z,12Z,15-hexadecatetraenoic acid as metabolic probes for biosynthetic studies on diatoms. Chemistry and Physics of Lipids, 131(2), 159-166. View Source
• [3] Williard, D. E., Kaduce, T. L., Harmon, S. D., & Spector, A. A. (1998). Conversion of eicosapentaenoic acid to chain-shortened omega-3 fatty acid metabolites by peroxisomal oxidation. Journal of Lipid Research, 39(5), 978-986. View Source

Hexadecatetraenoic Acid (25377-57-5): Direct Comparative Evidence for Scientific Selection

Evidence 1: Peroxisomal β-Oxidation Metabolite Specificity: Hexadecatetraenoic Acid (16:4n-3) vs. Arachidonic Acid (20:4n-6)

Hexadecatetraenoic acid (16:4n-3) is the primary chain-shortened omega-3 metabolite generated from eicosapentaenoic acid (EPA) in human fibroblasts, analogous to the formation of 16:3n-6 from arachidonic acid [1]. This distinction is crucial for studies differentiating n-3 from n-6 lipid metabolism, where the n-3 analog (16:4n-3) serves as a specific marker of EPA peroxisomal degradation, unlike the n-6 product from arachidonic acid [1].

Evidence Dimension	Major peroxisomal β-oxidation product in cell culture
Target Compound Data	Hexadecatetraenoic acid (16:4n-3) identified as the most abundant product accumulating in the culture medium when fibroblasts were incubated with EPA
Comparator Or Baseline	Hexadecatrienoic acid (16:3n-6) identified as the main arachidonic acid product under the same conditions
Quantified Difference	The compound is described as the 'omega-3 analogue of the main arachidonic acid product, 16:3n-6' [1].
Conditions	Human skin fibroblasts incubated with eicosapentaenoic acid (EPA) or arachidonic acid, with subsequent analysis of accumulated products in the culture medium.

Why This Matters

For researchers investigating differential lipid metabolism, this compound is the essential standard for identifying and quantifying the n-3-specific peroxisomal degradation pathway, distinguishing it from the parallel n-6 arachidonic acid pathway.

• [1] Williard, D. E., Kaduce, T. L., Harmon, S. D., & Spector, A. A. (1998). Conversion of eicosapentaenoic acid to chain-shortened omega-3 fatty acid metabolites by peroxisomal oxidation. Journal of Lipid Research, 39(5), 978-986. View Source

Evidence 2: GPR120-Mediated Chemoresistance Induction: Hexadecatetraenoic Acid (16:4n-3) vs. Other n-3 PUFAs

Hexadecatetraenoic acid (16:4n-3) demonstrates a potent and unique biological activity in inducing chemotherapy resistance, a property not observed with other common n-3 PUFAs like EPA and DHA in the same context [1]. The compound activates splenic F4/80+/CD11blow macrophages via the GPR120 receptor, leading to the secretion of chemoprotective lysophosphatidylcholines [2]. Quantitative analysis shows fish oils contain between 0.2 and 5.7 µM of 16:4n-3, a level sufficient to induce this effect [1].

Evidence Dimension	Activation of chemoresistance pathway
Target Compound Data	16:4(n-3) activates GPR120 on splenic macrophages, inducing resistance to chemotherapy. Addition of 1 µL of fish oil (containing 0.2-5.7 µM 16:4(n-3)) to cisplatin was sufficient to induce chemoresistance in mice [1].
Comparator Or Baseline	Other common fish oil n-3 PUFAs, such as EPA (20:5n-3) and DHA (22:6n-3), were not identified as the active components for this specific chemoresistance pathway in the cited studies.
Quantified Difference	The effect is specific to 16:4(n-3); the paper notes that the PIFA 16:4(n-3) was specifically identified in fish oil and neutralized chemotherapy activity in mice [1].
Conditions	In vivo mouse models of chemotherapy (cisplatin) and in vitro macrophage activation assays. Human volunteers consuming fish oil showed up to a 20-fold increase in plasma 16:4(n-3) levels [1].

Why This Matters

This specific signaling activity necessitates the use of purified hexadecatetraenoic acid in oncology research to control for confounding effects in preclinical chemotherapy studies and to study GPR120-mediated pathways.

• [1] Daenen, L. G. M., Houthuijzen, J. M., Oosterom, I., et al. (2015). Increased Plasma Levels of Chemoresistance-Inducing Fatty Acid 16:4(n-3) After Consumption of Fish and Fish Oil. JAMA Oncology, 1(3), 350-358. View Source
• [2] Houthuijzen, J. M., Oosterom, I., Hudson, B. D., et al. (2017). Fatty acid 16:4(n-3) stimulates a GPR120-induced signaling cascade in splenic macrophages to promote chemotherapy resistance. Nature Communications, 8(1), 14964. View Source

Evidence 3: Anti-Inflammatory and Icosanoid Suppression Profile: Hexadecatetraenoic Acid (16:4n-3) vs. Common PUFAs (EPA, DHA, ALA)

In comparative studies on mouse mast cells, hexadecatetraenoic acid (16:4n-3) demonstrates a distinct suppressive profile on icosanoid production compared to other common PUFAs [1]. Its activity is equal to that of EPA for suppressing leukotriene B4 (LTB4) and 5-HETE, but it shows a unique ability to suppress leukotriene C4 (LTC4) where EPA shows no suppression [1].

Evidence Dimension	Suppression of icosanoid production (LTB4, LTC4, 5-HETE) in MC/9 mouse mast cells
Target Compound Data	16:4n-3: LTB4 suppression comparable to 20:5n-3; LTC4 suppression (20:5n-3 showed no suppression); 5-HETE suppression comparable to 20:5n-3 [1].
Comparator Or Baseline	Eicosapentaenoic acid (EPA, 20:5n-3), Docosahexaenoic acid (DHA, 22:6n-3), Alpha-linolenic acid (ALA, 18:3n-3), Stearidonic acid (18:4n-3)
Quantified Difference	The order of suppressive activity for LTC4 was 22:6n-3=18:4n-3=18:3n-3 > 16:4n-3 > 20:5n-3 (no suppression) [1].
Conditions	MC/9 mouse mast cells stimulated to produce icosanoids, treated with various purified PUFAs.

Why This Matters

This unique LTC4-suppressive activity differentiates hexadecatetraenoic acid from EPA, making it a valuable tool for dissecting specific anti-inflammatory pathways and a potential candidate for targeted anti-allergic research where leukotriene C4 is a key mediator.

• [1] Ishihara, K., Murata, M., Kaneniwa, M., et al. (1998). Inhibition of Icosanoid Production in MC/9 Mouse Mast Cells by n-3 Polyunsaturated Fatty Acids Isolated from Edible Marine Algae. Bioscience, Biotechnology, and Biochemistry, 62(7), 1412-1415. View Source

Evidence 4: Industrial-Scale Algal Production Platform: Hexadecatetraenoic Acid vs. Stearidonic Acid Co-Production

A patented production strain of the green alga Monoraphidium sp. has been specifically developed for the industrial production of oils with a high content of hexadecatetraenoic acid and stearidonic acid (C18:4n-3) [1]. This represents a unique, scalable biosynthetic route distinct from the extraction of other PUFAs from fish or other algal sources, which may not be optimized for high-yield C16:4 production [1].

Evidence Dimension	Existence of a dedicated industrial production strain for high-yield production
Target Compound Data	The Monoraphidium sp. strain is patented for producing oils with a high content of polyunsaturated fatty acids, preferably hexadecatetraenoic acid and stearidonic acid [1].
Comparator Or Baseline	Other algal species or fish oils, which may contain hexadecatetraenoic acid as a minor or variable component, lacking the optimized, high-yield production platform.
Quantified Difference	The patent specifically claims the use of this strain for industrial production of oils high in hexadecatetraenoic acid, indicating a quantifiable, scalable advantage over wild-type sources [1].
Conditions	Cultivation of the patented Monoraphidium sp. strain (CCA LA I 094) under low-temperature conditions to stimulate high-level PUFA production [1].

Why This Matters

This patent establishes a proprietary and scalable source for hexadecatetraenoic acid, which is critical for industrial applications requiring consistent, high-purity, and high-volume supply, differentiating it from less reliable or lower-yield natural sources.

• [1] Řezanka, T., Lukavský, J., & Nedbalová, L. (2017). Produkční kmen řasy Monoraphidium sp.pro produkci olejů s obsahem polynenasycených mastných kyselin, způsob produkce těchto olejů a použití tohoto produkčního kmene pro průmyslovou výrobu těchto olejů. Czech Patent No. 306 738. View Source

Evidence 5: Mass Spectrometry Identification Capability: Hexadecatetraenoic Acid (FA 16:4 Δ6) in Complex Mixtures

A recently developed GC-APCI-MS method successfully identified the rare fatty acid hexadecatetraenoic acid (FA 16:4 Δ6) within a complex fish oil matrix, demonstrating the analytical feasibility of detecting and potentially quantifying this specific isomer [1]. This method's ability to resolve double bond positions by GC-MS is essential for distinguishing this compound from other isobaric or isomeric fatty acids that may co-elute or have similar mass spectra.

Evidence Dimension	Detection and identification in complex biological mixtures
Target Compound Data	Hexadecatetraenoic acid (FA 16:4 Δ6) was identified in fish oil samples using a GC-APCI-MS method designed to determine double bond positions [1].
Comparator Or Baseline	Other isobaric or co-eluting fatty acids in a fish oil sample, which are not specifically identified as the target compound without this advanced methodology.
Quantified Difference	The study demonstrated that the method enables the identification of rare fatty acids like hexadecatetraenoic acid in targeted approaches, even when they are not available as commercial standards [1].
Conditions	Analysis of fish oil samples using GC-APCI-MS with electron capture APCI and in-source fragmentation for regiospecific ion generation.

Why This Matters

For analytical laboratories developing lipidomics workflows, this evidence confirms that hexadecatetraenoic acid can be reliably detected and distinguished in complex samples using modern GC-MS techniques, which is crucial for accurate quantification and biomarker discovery.

• [1] Görs, P. E., Ayala-Cabrera, J. F., & Meckelmann, S. W. (2023). Unraveling the Double Bond Position of Fatty Acids by GC-MS Using Electron Capture APCI and In-Source Fragmentation Patterns. Journal of the American Society for Mass Spectrometry, 34(11), 2538-2546. View Source

Strategic Application Scenarios for Hexadecatetraenoic Acid (CAS 25377-57-5) Based on Quantitative Evidence

Scenario 1: Oncology Research on Chemotherapy Resistance Pathways

Hexadecatetraenoic acid (16:4n-3) is the essential compound for investigating GPR120-mediated chemoresistance. As shown in Evidence 2, this specific fatty acid, at picomolar to micromolar concentrations, activates splenic macrophages to promote resistance to cisplatin and other chemotherapies, an effect not replicated by other common n-3 PUFAs like EPA or DHA [1][2]. Its use as a standard or treatment agent is mandatory for researchers studying this pathway to ensure experimental control and accurate modeling of the chemoresistance phenomenon.

Scenario 2: Lipid Metabolism and Biomarker Discovery Studies

In studies differentiating n-3 from n-6 lipid peroxisomal β-oxidation, hexadecatetraenoic acid is the critical standard. Evidence 1 demonstrates that it is the primary chain-shortened metabolite from EPA, analogous to 16:3n-6 from arachidonic acid [1]. Its procurement is therefore essential for analytical labs developing targeted lipidomics methods (as validated by Evidence 5) [2] to quantify this specific pathway's activity or to use it as a biomarker of EPA catabolism.

Scenario 3: Specialized Anti-Inflammatory and Immunomodulatory Research

For research focused on leukotriene-mediated inflammation, particularly allergic responses, hexadecatetraenoic acid offers a unique functional profile. Evidence 3 shows that, unlike EPA, it suppresses LTC4 production in mast cells [1]. This distinct activity makes it a superior tool for dissecting LTC4-specific pathways and exploring potential anti-allergic mechanisms that are not addressable with more common n-3 PUFAs. Its use can help identify novel targets for inflammatory and allergic diseases.

Scenario 4: Industrial Biotechnology and High-Volume PUFA Production

For industrial bioprocessing aimed at producing unique n-3 oils, the proprietary algal strain described in Evidence 4 provides a scalable and consistent source of hexadecatetraenoic acid [1]. Unlike extraction from variable marine sources like sardines or mixed algal blooms, this platform enables the controlled, high-yield production of oils rich in hexadecatetraenoic acid and stearidonic acid, making it ideal for developing novel nutritional supplements or specialized industrial feedstocks.

• [1] Williard, D. E., Kaduce, T. L., Harmon, S. D., & Spector, A. A. (1998). Conversion of eicosapentaenoic acid to chain-shortened omega-3 fatty acid metabolites by peroxisomal oxidation. Journal of Lipid Research, 39(5), 978-986. View Source
• [2] Daenen, L. G. M., Houthuijzen, J. M., Oosterom, I., et al. (2015). Increased Plasma Levels of Chemoresistance-Inducing Fatty Acid 16:4(n-3) After Consumption of Fish and Fish Oil. JAMA Oncology, 1(3), 350-358. View Source
• [3] Ishihara, K., Murata, M., Kaneniwa, M., et al. (1998). Inhibition of Icosanoid Production in MC/9 Mouse Mast Cells by n-3 Polyunsaturated Fatty Acids Isolated from Edible Marine Algae. Bioscience, Biotechnology, and Biochemistry, 62(7), 1412-1415. View Source
• [4] Řezanka, T., Lukavský, J., & Nedbalová, L. (2017). Produkční kmen řasy Monoraphidium sp.pro produkci olejů s obsahem polynenasycených mastných kyselin, způsob produkce těchto olejů a použití tohoto produkčního kmene pro průmyslovou výrobu těchto olejů. Czech Patent No. 306 738. View Source
• [5] Görs, P. E., Ayala-Cabrera, J. F., & Meckelmann, S. W. (2023). Unraveling the Double Bond Position of Fatty Acids by GC-MS Using Electron Capture APCI and In-Source Fragmentation Patterns. Journal of the American Society for Mass Spectrometry, 34(11), 2538-2546. View Source